6-Chloro-5-methoxypyridine-3-carboxamide
Overview
Description
6-Chloro-5-methoxypyridine-3-carboxamide (6-Cl-5-MeO-PCA) is a synthetic compound that has been studied for its potential applications in medicinal chemistry and drug design. It is a derivative of pyridine, a heterocyclic aromatic compound, and has been used as a starting material for the synthesis of various other compounds. 6-Cl-5-MeO-PCA has been studied for its pharmacological properties, particularly its ability to modulate the activity of serotonin and norepinephrine receptors. This compound has also been investigated for its potential use as an antidepressant and anxiolytic agent.
Scientific Research Applications
Synthesis and Radiolabeling for PET Imaging
6-Chloro-5-methoxypyridine-3-carboxamide derivatives have been utilized in the synthesis of radiolabeled compounds for positron emission tomography (PET) imaging. For example, [(11)C]MK-1064, a derivative synthesized from 6-Chloro-5-methoxypyridine-3-carboxamide, targets orexin-2 receptors, showcasing its potential in neuroimaging and the study of disorders related to the orexin system (Gao, Wang, & Zheng, 2016).
Structural Modification and Biological Evaluation
The compound has also been a focus in the structural modification of molecules for biological evaluation. For instance, modifications of 6-Chloro-5-methoxypyridine-3-carboxamide derivatives have led to the discovery of molecules with potential as serotonin receptor antagonists, demonstrating the chemical's utility in the development of new therapeutics (Kuroita, Sakamori, & Kawakita, 2010).
Advanced Organic Synthesis
The chemical has been used as an intermediate in advanced organic synthesis processes, contributing to the development of complex molecules for various applications. For example, its role in synthesizing benzodifuranyl derivatives showcases its versatility in creating compounds with potential anti-inflammatory and analgesic properties (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Computational Chemistry Studies
Computational chemistry studies have also utilized 6-Chloro-5-methoxypyridine-3-carboxamide to explore its electronic and vibrational spectra, aiding in the understanding of its physical and chemical properties. Density functional theory (DFT) calculations provide insights into its molecular geometry and vibrational frequencies, contributing to the broader knowledge of pyridine derivatives (Arjunan, Isaac, Rani, Mythili, & Mohan, 2011).
properties
IUPAC Name |
6-chloro-5-methoxypyridine-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7ClN2O2/c1-12-5-2-4(7(9)11)3-10-6(5)8/h2-3H,1H3,(H2,9,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GEDDULRRCOXEQD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(N=CC(=C1)C(=O)N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloro-5-methoxypyridine-3-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
